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Compound of Interest

Compound Name: 1-Chloro-2-methylpropane

Cat. No.: B167039 Get Quote

Essential Safety and Handling Guide for 1-Chloro-2-
methylpropane
This guide provides critical safety and logistical information for the handling and disposal of 1-
Chloro-2-methylpropane (also known as isobutyl chloride). Adherence to these procedures is

essential for ensuring laboratory safety.

Physical and Chemical Properties
Understanding the properties of 1-Chloro-2-methylpropane is the first step in safe handling. It

is a highly flammable, colorless liquid with a strong odor.[1]
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Property Value

Synonyms Isobutyl chloride, Propane, 1-chloro-2-methyl-

CAS Number 513-36-0

Molecular Formula C₄H₉Cl

Molecular Weight 92.57 g/mol

Appearance Colorless liquid[1]

Boiling Point 68 - 69 °C (154.4 - 156.2 °F)[1]

Melting Point -131 °C (-203.8 °F)[1]

Flash Point -7 °C (19.4 °F)[1]

Vapor Pressure 120 mmHg @ 20 °C[1]

Solubility Insoluble in water[1]

Hazard Identification and Exposure Limits
1-Chloro-2-methylpropane is classified as a highly flammable liquid and vapor.[1][2] Vapors

can form explosive mixtures with air.[2][3] While it may cause skin, eye, and respiratory tract

irritation, there are currently no established occupational exposure limits (e.g., PEL, TLV) for

this chemical.[4][5] Therefore, exposure should be minimized as much as practically possible.

Hazard Statement GHS Classification

H225 Highly flammable liquid and vapour[2][6]

Personal Protective Equipment (PPE) Protocol
A risk assessment should always be conducted before handling 1-Chloro-2-methylpropane to

determine the appropriate level of PPE. The following are general guidelines.

Engineering Controls
The primary line of defense is to handle this chemical in a well-ventilated area.[1][3]
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Chemical Fume Hood: All work with 1-Chloro-2-methylpropane should be conducted inside

a properly functioning chemical fume hood.[4]

Grounding: To prevent ignition from static electricity, all metal parts of equipment must be

grounded.[1][6] Use explosion-proof electrical and ventilating equipment.[1]

Recommended Personal Protective Equipment
PPE Category Specification Rationale

Hand Protection

Nitrile gloves (double-gloving

recommended for short-term

use). Viton® (fluorinated

rubber) gloves for longer-term

use.[4]

Protects against skin contact

and absorption.[7] Change

gloves immediately if they

become contaminated.[4]

Eye & Face Protection

Safety glasses with side

shields or chemical splash

goggles.[4] A face shield may

be required if there is a

significant splash hazard.

Prevents eye contact with

liquid or vapor.

Skin & Body Protection

Laboratory coat.[4] Flame-

retardant, antistatic protective

clothing for larger quantities.[2]

Protects skin from splashes

and contamination of personal

clothing.

Respiratory Protection

Required when vapors or

aerosols are generated, or if

ventilation is inadequate. Use

a full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges.[2]

Prevents inhalation of harmful

vapors.[7] A respiratory

protection program, including

training and fit-testing, is

required for respirator use.[7]

Experimental Protocol: Donning and Doffing PPE
Donning (Putting On) Sequence:

Hand Hygiene: Wash and dry hands thoroughly.
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Lab Coat: Put on the lab coat and fasten it completely.

Respirator (if required): Perform a seal check to ensure a proper fit.

Eye and Face Protection: Put on safety goggles or glasses. If required, place the face shield

over the goggles.

Gloves: Put on the first pair of gloves. If double-gloving, put the second pair on over the first,

ensuring the cuffs of the lab coat are tucked into the outer glove.

Doffing (Taking Off) Sequence:

Gloves: Remove the outer pair of gloves first (if double-gloving) by peeling them off without

touching the outside. Then, remove the inner pair using the same technique.

Lab Coat: Unfasten the lab coat and remove it by rolling it down from the shoulders, keeping

the contaminated outer surface away from your body.

Eye and Face Protection: Remove the face shield (if used), followed by the safety goggles,

handling them by the sides.

Respirator (if required): Remove the respirator without touching the front.

Hand Hygiene: Wash hands thoroughly with soap and water.

Operational and Disposal Plans
Handling and Storage

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3]

Store away from heat, sparks, open flames, and other ignition sources.[1][3][6] No smoking

in the area.[1][6]

The recommended storage temperature is between 2-8°C to maintain stability.[3]

Incompatible with strong oxidizing agents and strong bases.[1][4]
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Spill Management
Small Spills (<50 mL):

Evacuate the immediate area and turn off all ignition sources if safe to do so.[4]

Wear a minimum of two pairs of nitrile gloves, safety goggles, and a lab coat.[4]

Cover the spill with an absorbent, non-combustible material (e.g., vermiculite, sand).

Collect the absorbed material using non-sparking tools and place it in a sealed container

for disposal.

Large Spills (>50 mL):

Evacuate the laboratory immediately and alert others.

If the spill is outside of a fume hood, pull the fire alarm and exit the building.[4]

Contact your institution's Environmental Health and Safety (EHS) department.

Waste Disposal
Chemical Waste: Collect all waste 1-Chloro-2-methylpropane and contaminated materials

in a designated, sealed, and properly labeled hazardous waste container.[6] Halogenated

organic waste should typically be collected in a specific waste stream.[8]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste in accordance with institutional and local regulations.[2]

Empty Containers: Empty containers may still contain flammable vapors. Do not rinse them

into the drain. Consult your EHS department for procedures on rinsing and disposing of

empty containers.

Logical Workflow for PPE Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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